Cas no 1706454-96-7 (Ethyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate)

Ethyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate structure
1706454-96-7 structure
Product Name:Ethyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate
CAS No:1706454-96-7
MF:C12H14N4O3
MW:262.264562129974
CID:4703820
Update Time:2023-08-15

Ethyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate
    • propanoic acid, 2-[4-(1H-tetrazol-1-yl)phenoxy]-, ethyl ester
    • Inchi: 1S/C12H14N4O3/c1-3-18-12(17)9(2)19-11-6-4-10(5-7-11)16-8-13-14-15-16/h4-9H,3H2,1-2H3
    • InChI Key: XPLNSCSCLBTDIU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N1C=NN=N1)C(C(=O)OCC)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 295
  • Topological Polar Surface Area: 79.1
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